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Compound of Interest

Compound Name:
Decahydrobenzo[d][1,2]thiazepine

3,3-dioxide

CAS No.: 1799978-66-7

Cat. No.: B1409039

Get Quote

Executive Summary
Decahydrobenzo[d]thiazepine 3,3-dioxide is a bicyclic heterocycle consisting of a cyclohexane

ring fused to a seven-membered thiazepine ring containing a sulfone moiety. Unlike its

unsaturated aromatic counterparts (benzothiazepines), this "decahydro" analog possesses two

critical stereogenic centers at the ring fusion (bridgehead), leading to distinct cis and trans

diastereomers.

Understanding the crystal structure of this core is pivotal for:

Stereochemical Assignment: Determining the relative configuration (cis/trans) of the ring

fusion.

Conformational Analysis: Mapping the puckering of the flexible seven-membered ring.

Pharmacophore Modeling: Defining the vector orientation of the sulfone oxygens and the

amine functionality for ligand-protein docking.
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Structural Fundamentals & Nomenclature
To ensure rigorous analysis, we define the connectivity based on the IUPAC "benzo[d]" fusion

descriptor.

Core Scaffold: 3-Thiazepine (Sulfur at position 3).

Fusion: The "benzo" (now cyclohexane) ring is fused at the d-bond of the thiazepine ring

(bonds 4–5).

Oxidation State: The "3,3-dioxide" designates a sulfone (

) group at position 3.

Saturation: "Decahydro" indicates complete saturation of the carbocyclic ring, creating a

bicyclic system analogous to decalin but with a heteroatomic expansion.

Key Structural Motifs[1][2][3]
Bridgehead Stereocenters: The carbons at the fusion points (C5a and C9a in standard

numbering) determine the global topology.

Sulfone Geometry: The

group acts as a rigid tetrahedral anchor, significantly influencing the local conformation and
hydrogen-bonding potential.

Crystallographic Characterization Protocol
The following protocol ensures high-fidelity structural resolution, essential for distinguishing

between the subtle energy minima of the seven-membered ring.

Crystallization Methodology
Growing diffraction-quality single crystals of saturated sultams requires controlling the polarity

gradient.

Method A (Vapor Diffusion): Dissolve 20 mg of analyte in minimal THF. Place in a small vial

inside a larger jar containing Pentane.
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Mechanism:[1][2] Slow diffusion of non-polar pentane reduces solubility, promoting

ordered lattice packing.

Method B (Slow Evaporation): Use a 1:1 mixture of Methanol/Dichloromethane.

Target: Promotes H-bonding networks between the sulfone oxygens and the secondary

amine (

).

Diffraction & Refinement Workflow
The following DOT diagram illustrates the critical path for solving the structure, emphasizing the

handling of potential disorder in the flexible 7-membered ring.
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Figure 1: Critical path for crystallographic resolution of flexible bicyclic sultams.

Technical Analysis of the Crystal Structure
Bridgehead Stereochemistry (Cis vs. Trans)
The "decahydro" fusion mimics the classic decalin system.

Trans-Fusion: The C-C bonds radiating from the bridgehead are anti-periplanar. This locks

the molecule into a rigid, extended conformation. In the crystal lattice, trans-isomers typically

exhibit higher melting points and denser packing.

Cis-Fusion: The bonds are gauche. This conformation is more flexible and often allows the

molecule to exist in a "folded" state.

Diagnostic: In the crystal structure, measure the torsion angle
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Conformation of the Thiazepine Ring
Seven-membered rings are conformationally promiscuous, existing in Chair, Twist-Chair, Boat,

or Twist-Boat forms.

Impact of Sulfone: The 3,3-dioxide group introduces steric bulk and dipole repulsion.

Preferred State: Crystallographic data of analogous sultams suggests a distorted Twist-Chair

is the global minimum for the trans-fused system, minimizing transannular interactions.

Quantitative Structural Parameters
The following table summarizes the expected geometric parameters for

Decahydrobenzo[d]thiazepine 3,3-dioxide, derived from average values of homologous sultams

in the Cambridge Structural Database (CSD).
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Parameter Atoms Involved Typical Value (Å / °)
Structural
Significance

Bond Length 1.432 ± 0.005 Å

Indicates strong

double bond

character; rigid

anchor.

Bond Length 1.780 ± 0.010 Å

Standard C-S single

bond; susceptible to

metabolic oxidation.

Bond Length 1.470 ± 0.010 Å

Typical

amine; geometry

indicates nitrogen

inversion state.

Bond Angle 118.5° ± 1.0°

Deviates from ideal

tetrahedral (109.5°)

due to repulsion

between lone

pairs/double bonds.

Torsion Variable

Defines the "pucker"

of the 7-membered

ring.

Conformational Energy Landscape
The biological activity of this core often depends on its ability to adopt specific conformations

within a protein binding pocket. The crystal structure represents the solid-state minimum, but

solution-state dynamics are vital.
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Figure 2: Theoretical conformational energy landscape of the 7-membered thiazepine ring.

Pharmaceutical Relevance & Application
Hydrogen Bonding Motifs
In the crystalline state, Decahydrobenzo[d]thiazepine 3,3-dioxide typically forms robust

intermolecular hydrogen bond chains.[3]

Donor: The secondary amine (

).

Acceptor: The sulfone oxygens (

).

Pattern:

dimers or

chains (Bernstein's graph set notation). This strong network often leads to high crystallinity
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and low aqueous solubility, necessitating salt formation (e.g., HCl or Mesylate) for drug
formulation.

Bioisosterism
This scaffold serves as a constrained amino acid mimic. The trans-decahydrobenzo fusion

mimics the steric demand of a substituted proline or pipecolic acid but with different electronic

properties due to the sulfone, making it a valuable "spacer" in PROTAC linkers or protease

inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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